![molecular formula C15H18N4O2S B2925170 N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methylpyrazole-3-carboxamide CAS No. 358731-86-9](/img/structure/B2925170.png)
N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methylpyrazole-3-carboxamide
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Description
“N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methylpyrazole-3-carboxamide” is a chemical compound . The molecular formula of this compound is not directly available from the search results.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. Unfortunately, the specific physical and chemical properties of “this compound” are not directly available from the search results .Scientific Research Applications
Synthesis and Pharmacologic Activity
- A series of carboxamides, including benzothiopyranopyrazoles and benzothiopyranoisoxazoles, were synthesized for their potential anti-inflammatory, analgesic, and cardiovascular activities. Some compounds in this series exhibited pronounced antiarrhythmic activity (Fravolini et al., 1978).
Biological Evaluation
- Novel pyrazolopyrimidines derivatives were synthesized and tested as anticancer and anti-5-lipoxygenase agents. This research explored the potential of these compounds in treating cancer and inflammation (Rahmouni et al., 2016).
Antiviral Activities
- New benzamide-based 5-aminopyrazoles and their fused heterocycles were synthesized, showing significant antiviral activities against bird flu influenza (Hebishy et al., 2020).
Inhibitory Action in Corrosion
- Certain bipyrazolic compounds, including methyl-1-[((methylphenyl){[3-(methoxycarbonyl)-5-methyl-1H-pyrazol-1-yl]methyl}amino)methyl]-5-methyl-1H-pyrazole-3-carboxylate, demonstrated an inhibitory effect on the corrosion of pure iron in acidic media, suggesting their application in materials science (Chetouani et al., 2005).
Antioxidant Studies
- Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and evaluated for their antioxidant activities, indicating their potential in combating oxidative stress (Ahmad et al., 2012).
properties
IUPAC Name |
N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c1-8-3-4-9-11(7-8)22-15(12(9)13(16)20)17-14(21)10-5-6-19(2)18-10/h5-6,8H,3-4,7H2,1-2H3,(H2,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWGSQWYGNMBLSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=NN(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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